N-(4-acetylphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide

• Molecular Formula: C13H14N4O2S
• Molecular Weight: 290.34 g/mol
• IUPAC Name: N-(4-acetylphenyl)-2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C13H14N4O2S/c1-9(18)10-3-5-11(6-4-10)15-12(19)7-20-13-16-14-8-17(13)2/h3-6,8H,7H2,1-2H3,(H,15,19)
• InChI Key: MJPYWRZFACCVDJ-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=CN2C

Description

N-(4-acetylphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Scientific Research Applications

N-(4-acetylphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide has been extensively studied for its potential applications in various fields of scientific research. It has been shown to possess antimicrobial, anti-inflammatory, and antitumor properties. It has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

Mechanism of Action

The mechanism of action of N-(4-acetylphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide is not fully understood. However, studies have suggested that it exerts its pharmacological effects by inhibiting the activity of certain enzymes and signaling pathways involved in various cellular processes.
Biochemical and Physiological Effects:
N-(4-acetylphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide has been shown to exhibit various biochemical and physiological effects. It has been reported to possess antioxidant, anti-inflammatory, and antimicrobial properties. It has also been shown to inhibit the proliferation of cancer cells and induce apoptosis.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(4-acetylphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide is its potential use in the development of novel drugs for the treatment of various diseases. However, its limitations include its relatively low solubility in water, which can make it difficult to use in certain experimental setups.

Future Directions

There are several potential future directions for the study of N-(4-acetylphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide. These include further investigation into its mechanism of action, the development of more efficient synthesis methods, and the exploration of its potential use in the treatment of various diseases. Additionally, the use of N-(4-acetylphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide as a tool for studying certain cellular processes and signaling pathways could also be explored.
In conclusion, N-(4-acetylphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide is a promising chemical compound that has shown potential for various scientific research applications. Its unique properties and potential for use in the development of novel drugs make it an exciting area of study for researchers in various fields.

Synthesis Methods

The synthesis of N-(4-acetylphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide involves the reaction of 4-acetylphenyl isothiocyanate with 4-methyl-4H-1,2,4-triazole-3-thiol in the presence of a base. The reaction yields the desired compound in good yields and high purity.